Cas no 25142-45-4 (1H-Pyrazole,3-phenyl-5-(phenylmethyl)-)

• Product Name: 1H-Pyrazole,3-phenyl-5-(phenylmethyl)-
• CAS No: 25142-45-4
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 241464
• PubChem ID: 283965
• Update Time: 2025-04-19

1H-Pyrazole,3-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-phenyl-5-(phenylmethyl)-
• 3-benzyl-5-phenylpyrazolidine
• 3-PHENYL-5-(PHENYLMETHYL)-1H-PYRAZOLE
• 3(5)-Benzyl-5(3)-phenylpyrazol
• 3(5)-Phenyl-5(3)-benzyl-pyrazol
• 3-benzyl-5-phenyl-1(2)H-pyrazole
• 3-PHENYL-5-BENZYL-1H-PYRAZOLE
• 5-Benzyl-3-phenyl-pyrazol
• 5-benzyl-3-phenylpyrazole
• AC1Q4VKS
• AR-1F2092
• DTXSID20300852
• 5-benzyl-3-phenyl-1H-pyrazole
• NSC-139240
• 21917-99-7
• 25142-45-4
• NSC139240
• CHEMBL1974652
• FT-0616333
• AKOS024322719
• 3-benzyl-5-phenyl-1H-pyrazole

• Inchi： 1S/C16H14N2/c1-3-7-13(8-4-1)11-15-12-16(18-17-15)14-9-5-2-6-10-14/h1-10,12H,11H2,(H,17,18)
• InChI Key： ZLVBMDHJLBYKFG-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=CC=CC=2)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.11582
• Monoisotopic Mass: 234.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68